2-methoxy-2-(3-methoxyphenyl)ethan-1-amine

• IUPAC Name: 2-methoxy-2-(3-methoxyphenyl)ethanamine
• InChI: InChI=1S/C10H15NO2/c1-12-9-5-3-4-8(6-9)10(7-11)13-2/h3-6,10H,7,11H2,1-2H3
• InChI Key: FPWLTKFZPJGKSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CN)OC
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol

Description

2-methoxy-2-(3-methoxyphenyl)ethan-1-amine, also known as 2-MMEA, is a compound that has been studied for its various biochemical and physiological effects. It has been found to have a wide range of applications in scientific research, including in the fields of biochemistry, pharmacology, and biotechnology.

Scientific Research Applications

2-methoxy-2-(3-methoxyphenyl)ethan-1-amine has been studied for its various biochemical and physiological effects. It has been found to have a wide range of applications in scientific research, including in the fields of biochemistry, pharmacology, and biotechnology. In biochemistry, this compound has been found to be useful in the study of enzyme inhibition and protein structure. In pharmacology, it has been used to study drug metabolism and drug-receptor interactions. In biotechnology, it has been used to study gene expression and cell signaling pathways.

Mechanism of Action

Target of Action

It’s structurally similar compound, 4-methoxyphenethylamine, is known to inhibit the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine . This suggests that 2-methoxy-2-(3-methoxyphenyl)ethan-1-amine might also interact with monoamine oxidase enzymes.

Mode of Action

Based on its structural similarity to 4-methoxyphenethylamine, it could potentially inhibit the action of monoamine oxidase enzymes, thereby preventing the breakdown of monoamine neurotransmitters and increasing their availability .

Biochemical Pathways

If it acts similarly to 4-methoxyphenethylamine, it may influence the monoamine neurotransmitter pathways, including those involving dopamine, norepinephrine, and serotonin .

Result of Action

If it acts similarly to 4-Methoxyphenethylamine, it could potentially increase the availability of monoamine neurotransmitters, which could have various effects depending on the specific neurotransmitters involved .

Advantages and Limitations for Lab Experiments

2-methoxy-2-(3-methoxyphenyl)ethan-1-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It is also relatively stable and can be stored for long periods of time. Additionally, it has a wide range of biochemical and physiological effects, making it useful for studying a variety of biological processes. However, it is important to note that this compound is a relatively potent compound and should be used with caution in lab experiments.

Future Directions

In the future, 2-methoxy-2-(3-methoxyphenyl)ethan-1-amine could be further studied for its potential therapeutic applications. It could be used to study the mechanisms of drug action and drug metabolism, as well as to develop new drug therapies. Additionally, it could be used to study the effects of certain hormones and neurotransmitters, as well as to develop new therapies for neurological and hormonal disorders. Finally, it could be used to study the effects of gene expression and cell signaling pathways, as well as to develop new treatments for genetic disorders.

Synthesis Methods

2-methoxy-2-(3-methoxyphenyl)ethan-1-amine can be synthesized from the reaction of 3-methoxyphenylacetic acid and methylamine in the presence of a strong base such as sodium hydroxide. This reaction results in the formation of a salt, which is then hydrolyzed to obtain the desired product. The synthesis of this compound is relatively simple and can be performed in a short period of time.